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Compound of Interest

Compound Name: Sodium paraperiodate

Cat. No.: B1313021

An In-depth Technical Guide to Sodium Paraperiodate (CAS 13940-38-0) for Researchers,
Scientists, and Drug Development Professionals.

Introduction

Sodium paraperiodate (CAS No. 13940-38-0), with the chemical formula NasHz10s, is the
trisodium salt of periodic acid.[1][2] It is a powerful and selective oxidizing agent widely utilized
in organic chemistry and biochemistry.[3][4] Unlike its counterpart, sodium metaperiodate
(NalOa4), sodium paraperiodate is the more hydrated form and is particularly useful in specific
applications where its solubility characteristics and milder reactivity are advantageous.[5] This
guide provides a comprehensive overview of its properties, applications, and experimental
protocols relevant to professionals in research and drug development.

Physicochemical and Safety Data

Sodium paraperiodate is a white, crystalline, light-sensitive solid.[3][4][6] As a strong oxidizer,
it may intensify fire and should be stored away from combustible materials.[7][8] It is also
classified as a skin and eye irritant.[7] Proper safety precautions, including the use of personal
protective equipment, are mandatory when handling this compound.[7]

Table 1: Physicochemical Properties of Sodium
Paraperiodate
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Property Value Reference(s)
CAS Number 13940-38-0 [4]
Molecular Formula NasHz10s [6]119]
Molecular Weight 293.89 g/mol [31141[9]
Appearance White crystalline powder/solid [4]
Melting Point >300 °C (decomposes) [4]
Density 3.86 g/cm?3 [3]
Very slightly soluble in water;
Solubility Soluble in concentrated NaOH [31[6]
solutions
Trisodium paraperiodate,
Synonyms Sodium hydrogen periodate, [3][6]

Periodic acid trisodium salt

Table 2: Hazard and Safety Information

© 2025 BenchChem. All rights reserved. 2/10

Tech Support


https://iofina.com/product/sodium-paraperiodate/
https://m.chemicalbook.com/ProductChemicalPropertiesCB3172368_EN.htm
https://www.mdpi.com/1420-3049/25/10/2458
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3172368.htm
https://iofina.com/product/sodium-paraperiodate/
https://www.mdpi.com/1420-3049/25/10/2458
https://iofina.com/product/sodium-paraperiodate/
https://iofina.com/product/sodium-paraperiodate/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3172368.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3172368.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB3172368_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3172368.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB3172368_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Hazard Statement

GHS Classification

Precautionary
Reference(s)
Measures

May intensify fire;

oxidizer

Oxidizing solids
(Category 2/3)

P210: Keep away
from heat/sparks/open
flames. P220: Keep

[718]
away from
clothing/combustible

materials.

Causes skin irritation

Skin Irritation

(Category 2)

P280: Wear protective
gloves/eye protection.
P302+P352: IF ON

SKIN: Wash with 7l

plenty of soap and

water.

Causes serious eye

irritation

Eye Irritation
(Category 2A)

P305+P351+P338: IF

IN EYES: Rinse

cautiously with water

for several minutes.
Remove contact 7l
lenses, if present and

easy to do. Continue

rinsing.

Core Applications in Research and Development

The utility of sodium paraperiodate stems from its ability to selectively cleave carbon-carbon

bonds between vicinal diols (hydroxyl groups on adjacent carbons). This reaction, known as the

Malaprade oxidation, is fundamental to its various applications.[5][10]

Carbohydrate and Polysaccharide Chemistry

Sodium paraperiodate is instrumental in the structural elucidation of polysaccharides.[11][12]

By cleaving the bonds within sugar rings that contain vicinal diols, it generates two aldehyde

groups.[6] This process is key for:

© 2025 BenchChem. All rights reserved.

3/10 Tech Support


https://patents.google.com/patent/US4082743A/en
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/MAN0011417_Sodium_metaPeriodate_UG.pdf
https://patents.google.com/patent/US4082743A/en
https://patents.google.com/patent/US4082743A/en
https://www.benchchem.com/product/b1313021?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/acs.oprd.2c00161
https://www.benchchem.com/jp/product/b1313021
https://www.benchchem.com/product/b1313021?utm_src=pdf-body
https://www.chemijournal.com/archives/2016/vol4issue2/PartA/4-1-18.pdf
https://research.chalmers.se/publication/521871/file/521871_Fulltext.pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB3172368_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

 Structural Analysis: Historically used to determine the structure of complex carbohydrates.
[10][11]

o Modification of Polysaccharides: It is used to create dialdehyde cellulose (DAC), a versatile
biopolymer precursor for advanced materials like hydrogels, films, and nanoparticles for drug
delivery.[9][10][13]

Biochemistry and Bioconjugation

The selective nature of periodate oxidation makes it an invaluable tool in modifying biological
macromolecules.

o Glycoprotein Modification: It selectively oxidizes carbohydrate moieties (glycans) on
glycoproteins, creating aldehyde groups that can be used for labeling or conjugation without
altering the protein backbone.[10]

e RNA Labeling: The ribose sugar at the 3'-terminus of an RNA molecule contains a vicinal
diol, making it a specific target for oxidation by sodium paraperiodate. The resulting
aldehyde is then used to attach fluorescent dyes, biotin, or other reporter molecules,
facilitating the study of RNA structure and function.[1][10][14]

Step 3: Conjugation

Aldehyde-reactive probe .
(e.g., Hydrazide dye) P Fl Labeled RNA

A

Step 1: Oxidation Step 2: Purification Conjugation

Oxidation

Sodium Paraperiodate
(NasH2106)

RNA with 3'-dialdehyde

Click to download full resolution via product page

Workflow for 3'-end labeling of RNA.
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Drug Development and Therapeutics

In the field of drug development, particularly for biologics, sodium paraperiodate facilitates the
creation of site-specific conjugates.

e Antibody-Drug Conjugates (ADCSs): A leading application is the development of ADCs.[15]
The N-linked glycans on the Fc region of monoclonal antibodies can be oxidized to generate
aldehyde handles. These aldehydes provide specific sites for the covalent attachment of
cytotoxic drug-linker payloads, resulting in a homogeneous ADC with a defined drug-to-
antibody ratio (DAR).[15][16] This site-specific conjugation method is superior to traditional

Sodium Paraperiodate
( Monoclonal Antibody (mAbﬂ
{Drug-Linker Payload|Aminooxy or Hydrazide group}
k Fc Region with N-glycan )

methods that result in heterogeneous mixtures.

|
] Glycan Oxidation
I
( Oxidized mab \‘
bldehyde groups on egcarj
Conjugation
( Antibody-Drug Conjugate (ADC) \

kSite-specific conjugation via oxime/hydrazone bon(y

Click to download full resolution via product page

Site-specific ADC synthesis via glycan oxidation.

Experimental Protocols and Methodologies

Detailed and reproducible protocols are critical for research success. Below are methodologies
for key applications of sodium paraperiodate.
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Protocol: Synthesis of Dialdehyde Cellulose (DAC)

This protocol describes the periodate oxidation of microcrystalline cellulose to produce DAC.[9]
[17]

Suspension: Suspend microcrystalline cellulose in an aqueous solution of sodium
paraperiodate. A typical molar ratio is 1.25 moles of oxidant per mole of anhydroglucose

units in the cellulose.[9]

Reaction: Stir the suspension in the dark at a controlled temperature (e.g., 35-50 °C) for a
defined period (e.g., 4-24 hours). The reaction time influences the degree of oxidation.[7][9]
[17]

Quenching: Stop the reaction by adding a quenching agent like ethylene glycol to consume
excess periodate.

Purification: Separate the resulting dialdehyde cellulose product by centrifugation or filtration.

Washing: Wash the product thoroughly with deionized water to remove the iodate byproduct

and any unreacted reagents.

Analysis: Determine the aldehyde content using methods such as oxime titration to quantify
the degree of oxidation.[9][12]

Protocol: 3'-End Labeling of RNA

This protocol provides a framework for the fluorescent labeling of RNA.[14][18]
e Oxidation Reaction:

o In a microcentrifuge tube, combine the purified RNA sample (e.g., 1-20 uM final
concentration) with a freshly prepared solution of sodium periodate (e.g., 1-10 mM final
concentration) in a suitable buffer (e.g., potassium hydrogen phosphate, pH 6.0).[8][18]

o Incubate the reaction in the dark at room temperature for 30-60 minutes.[18]

e Purification:
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o Remove the excess sodium periodate immediately following incubation. This is a critical
step to stop the reaction. Centrifugal filtration (using a filter with an appropriate molecular
weight cut-off) is an effective method that avoids potentially disruptive ethanol
precipitation.[14]

e Conjugation Reaction:

o To the purified, oxidized RNA, add an aldehyde-reactive fluorescent probe (e.g., a cyanine
hydrazide or fluorescein-5-thiosemicarbazide) at a concentration of ~1-2 mM.

o For reductive amination, a reducing agent such as sodium cyanoborohydride (NaBH3CN)
can be added to stabilize the bond formed.[18]

o Incubate the mixture in the dark at room temperature for at least 2 hours.[18]

 Final Purification: Purify the labeled RNA from the excess probe using centrifugal filtration,
HPLC, or gel electrophoresis.

Mechanism: The Malaprade Reaction

The oxidative cleavage of vicinal diols by periodate proceeds through a cyclic periodate ester
intermediate. This mechanism ensures high specificity for the 1,2-diol functionality.[2][5]

o Ester Formation: The hydroxyl groups of the diol attack the electrophilic iodine atom of the
periodate ion.

e Cyclization: A five-membered cyclic diester of iodine(VIl) is formed.

o Fragmentation: This cyclic intermediate undergoes a concerted fragmentation, breaking the
carbon-carbon bond of the original diol and reducing the iodine from I(VII) to (V) (iodate).
The products are two carbonyl compounds (aldehydes or ketones).[5]
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Mechanism of the Malaprade reaction.

Conclusion

Sodium paraperiodate (CAS 13940-38-0) is a versatile and specific oxidizing agent with
significant applications in modern chemical and biological sciences. For researchers and
professionals in drug development, its ability to mediate site-specific modifications of
polysaccharides, glycoproteins, and RNA provides a powerful tool for creating advanced
biomaterials, diagnostic probes, and next-generation therapeutics like antibody-drug
conjugates. A thorough understanding of its properties, reaction mechanisms, and experimental
protocols is essential for leveraging its full potential in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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